Cas no 1335031-89-4 (N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde)

• Product Name: N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde
• CAS No: 1335031-89-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD20481877
• CID: 4695276
• Update Time: 2025-10-29

N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde
• N-Boc-(+/-)-cis -2-amino-cyclo-hex-3-ene-1-carbaldehyde
• tert-butyl N-[(1R,6S)-6-formylcyclohex-2-en-1-yl]carbamate
• tert-butyl [(1R,6S/1S,6R)-6-formylcyclohex-2-en-1-yl]carbamate

• MDL： MFCD20481877
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-10-7-5-4-6-9(10)8-14/h5,7-10H,4,6H2,1-3H3,(H,13,15)/t9-,10-/m1/s1
• InChI Key： DGLIAZJGZAMBMI-NXEZZACHSA-N
• SMILES： O(C(N[C@@H]1C=CCC[C@@H]1C=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde

N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde (CAS No. 1335031-89-4): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde (CAS No. 1335031-89-4) is a versatile compound with significant applications in medicinal chemistry and organic synthesis. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in the synthesis of complex molecules.

The molecular structure of N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde is noteworthy for its combination of a Boc (tert-butyloxycarbonyl) protecting group, an amino group, and a cyclohexene ring with a carbonyl functionality. The Boc group is widely used in organic synthesis to protect the amino group from unwanted reactions, ensuring that the compound can be manipulated under various conditions without compromising its integrity. The cyclohexene ring with a carbonyl group provides a rich platform for further functionalization, making this compound a valuable building block in the synthesis of more complex molecules.

Recent research has highlighted the importance of N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The unique combination of functional groups allows for the introduction of various substituents, which can be tailored to enhance the pharmacological properties of the final product. This versatility has made it an attractive target for researchers working on drug discovery and development.

The synthesis of N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde involves several well-established steps. One common approach is to start with a cyclohexene derivative and introduce the amino group through an appropriate reaction sequence. The Boc protecting group is then added to protect the amino functionality during subsequent transformations. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for large-scale applications.

In addition to its role as an intermediate in drug synthesis, N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde has also found applications in other areas of medicinal chemistry. For example, it has been used as a chiral building block in the synthesis of enantiopure compounds, which are crucial for developing drugs with improved efficacy and reduced side effects. The ability to control chirality at specific points in the molecule is essential for optimizing the biological activity of potential therapeutic agents.

The physicochemical properties of N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde have been extensively studied to understand its behavior in different environments. Its solubility, stability, and reactivity are key factors that influence its utility in various synthetic processes. Researchers have reported that this compound exhibits good stability under mild conditions but can undergo selective transformations under more controlled environments. This property makes it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

The biological activity of compounds derived from N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde has been evaluated in several preclinical studies. These studies have shown promising results in terms of their potential therapeutic applications. For instance, derivatives of this compound have demonstrated potent antiviral activity against a range of viral pathogens, including influenza and HIV. Additionally, some derivatives have shown promising anti-inflammatory properties, making them potential candidates for treating inflammatory diseases.

The future prospects for N-Boc-(+/-)-cis-2-amino-cyclo-hex-3-ene-1-carbaldehyde are bright. Ongoing research is focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Furthermore, efforts are being made to explore new applications for this compound beyond its current uses in drug synthesis. As our understanding of its properties and potential continues to grow, it is likely that this compound will play an increasingly important role in advancing medicinal chemistry and drug discovery.